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Compound of Interest

Compound Name: 2-Cyclopropylaniline

Cat. No.: B1360045 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Cyclopropylaniline

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Cyclopropylaniline, a versatile organic compound with applications in chemical

synthesis and as a research chemical.[1] The document details its key physical and chemical

characteristics, outlines experimental methodologies for their determination, and presents a

logical workflow for its synthesis.

Core Physicochemical Data
2-Cyclopropylaniline is an organic compound featuring a cyclopropyl group attached to an

aniline ring.[2] Its chemical structure imparts unique steric and electronic properties that are of

interest in the development of pharmaceuticals and agrochemicals.[2] The compound is

generally a colorless to pale yellow liquid or solid and is soluble in organic solvents with

moderate solubility in water.[2]

A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₁₁N [1][2][3][4]

Molecular Weight 133.19 g/mol [2][4]

Boiling Point 104 °C (at 9 Torr) [1]

Density 1.029 g/cm³ [1]

pKa 4.15 ± 0.10 (Predicted) [1][3]

Physical State
Solid or colorless to pale

yellow liquid
[2][4]

Solubility
Soluble in organic solvents;

moderately soluble in water
[2]

Storage Temperature 2-8°C [1][5]

CAS Number 3158-73-4 [1][2][3][4]

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property of 2-
Cyclopropylaniline are not readily available in published literature. However, standard

analytical techniques for similar organic compounds, particularly anilines, can be applied.

Determination of Boiling Point
The boiling point of 2-Cyclopropylaniline was determined to be 104 °C at a reduced pressure

of 9 Torr.[1] A standard method for determining the boiling point of a liquid at reduced pressure

involves the following steps:

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

condenser, a receiving flask, and a connection to a vacuum pump. A thermometer is placed

in the distillation head to measure the vapor temperature.

Sample Preparation: A sample of 2-Cyclopropylaniline is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.
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Vacuum Application: The system is evacuated to the desired pressure (e.g., 9 Torr) using a

vacuum pump, and the pressure is monitored with a manometer.

Heating: The flask is gently heated. The temperature at which the liquid boils and the vapor

temperature remains constant is recorded as the boiling point at that specific pressure.

Determination of Density
The density of 2-Cyclopropylaniline is reported as 1.029 g/cm³.[1] Density is typically

determined using a pycnometer or a digital density meter.

Pycnometer Method:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with distilled water, and its mass is measured again to determine

the volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with 2-Cyclopropylaniline.

The mass of the pycnometer filled with the sample is measured.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Determination of pKa
The reported pKa of 4.15 is a predicted value.[1][3] Experimental determination of the pKa of

an amine like 2-Cyclopropylaniline can be performed using potentiometric titration.

Sample Preparation: A known concentration of 2-Cyclopropylaniline is dissolved in a

suitable solvent, typically water or a water-alcohol mixture.

Titration: The solution is titrated with a standard solution of a strong acid (e.g., HCl).

pH Measurement: The pH of the solution is monitored throughout the titration using a

calibrated pH meter.
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Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the pH at the half-equivalence point.

Synthesis and Experimental Workflow
The synthesis of N-cyclopropylanilines can be achieved through a Buchwald-Hartwig amination

procedure.[6][7] This palladium-catalyzed cross-coupling reaction is a common method for

forming carbon-nitrogen bonds.
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Reactants:
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- Cyclopropylamine
- t-BuOK (base)
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Caption: Workflow for the synthesis of 2-Cyclopropylaniline via Buchwald-Hartwig amination.
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Role as a Probe in Oxidative Chemistry
N-cyclopropylanilines, including 2-cyclopropylaniline, are utilized as chemical probes to study

the oxidative properties of triplet-state photosensitizers.[6][8] Upon single-electron transfer

(SET) oxidation, the resulting radical cation undergoes a spontaneous and irreversible ring-

opening of the cyclopropyl group.[6][8] This characteristic makes it a useful tool for

investigating reaction mechanisms where electron transfer is a key step.
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Caption: Mechanism of 2-Cyclopropylaniline as an oxidative probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What are the physicochemical properties of 2-
Cyclopropylaniline?]. BenchChem, [2026]. [Online PDF]. Available at:
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of-2-cyclopropylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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